Cas no 57198-02-4 (a-Ribavirin (Ribavirin Impurity B))

• Product Name: a-Ribavirin (Ribavirin Impurity B)
• CAS No: 57198-02-4
• MF: C₈H₁₂N₄O₅
• MW: 244.204681396484
• CID: 946616
• PubChem ID: 11436477
• Update Time: 2025-04-19

a-Ribavirin (Ribavirin Impurity B) Chemical and Physical Properties

Names and Identifiers

• α-Ribavirin (Ribavirin Impurity B)
• A-RIBAVIRIN (RIBAVIRIN IMPURITY B)
• ribavirin
• Alpha-Ribavirin (Ribavirin Impurity B)
• A-RIBAVIRIN (IMPURITY B)
• 1-.alpha.-D-ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• ?-Ribavirin (Ribavirin Impurity B)
• Q27253492
• 1-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide
• 1-((2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
• 1H-1,2,4-Triazole-3-carboxamide, 1-alpha-D-ribofuranosyl-
• .ALPHA.-RIBAVIRIN
• SW220270-1
• 57198-02-4
• 1H-1,2,4-TRIAZOLE-3-CARBOXAMIDE, 1-.ALPHA.-D-RIBOFURANOSYL-
• 1-alpha-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• 20YXW41SQG
• Ribavirin impurity B [EP]
• RIBAVIRIN IMPURITY B [EP IMPURITY]
• Ribavirin Imp. B (EP); 1-alpha-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide; 1-?-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide; ?-Ribavirin
• PD062242
• 1-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• W-203153
• UNII-20YXW41SQG
• alpha-Ribavirin
• SCHEMBL5476700
• Ribavirin Imp. B (EP); 1-alpha-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide; 1-a-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide; a-Ribavirin
• BRD-K94397152-001-01-6
• a-Ribavirin (Ribavirin Impurity B)

• Inchi： 1S/C8H12N4O5/c9-6(16)7-10-2-12(11-7)8-5(15)4(14)3(1-13)17-8/h2-5,8,13-15H,1H2,(H2,9,16)/t3-,4-,5-,8+/m1/s1
• InChI Key： IWUCXVSUMQZMFG-DJSMDIAISA-N
• SMILES： O1[C@@H]([C@@H]([C@@H]([C@H]1CO)O)O)N1C=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 244.08100
• Monoisotopic Mass: 244.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 2.086
• Melting Point: 152-155°C
• Boiling Point: 639.782°C at 760 mmHg
• Flash Point: 340.728°C
• Refractive Index: 1.823
• PSA: 143.72000
• LogP: -2.31120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Triazole ribonucleosides and ribonucleotides